Cas no 2228334-14-1 (3-fluoro-3-(5-nitrothiophen-2-yl)propan-1-amine)

• Product Name: 3-fluoro-3-(5-nitrothiophen-2-yl)propan-1-amine
• CAS No: 2228334-14-1
• MF: C₇H₉FN₂O₂S
• MW: 204.221963644028
• CID: 5999023
• PubChem ID: 165590666
• Update Time: 2025-05-23

3-fluoro-3-(5-nitrothiophen-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-3-(5-nitrothiophen-2-yl)propan-1-amine
• 2228334-14-1
• EN300-1814673

• Inchi： 1S/C7H9FN2O2S/c8-5(3-4-9)6-1-2-7(13-6)10(11)12/h1-2,5H,3-4,9H2
• InChI Key： MBUKDIYGXFUCBS-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C(CCN)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 204.03687687g/mol
• Monoisotopic Mass: 204.03687687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 100Ų

Additional information on 3-fluoro-3-(5-nitrothiophen-2-yl)propan-1-amine

Research Brief on 3-fluoro-3-(5-nitrothiophen-2-yl)propan-1-amine (CAS: 2228334-14-1): Recent Advances and Applications

The compound 3-fluoro-3-(5-nitrothiophen-2-yl)propan-1-amine (CAS: 2228334-14-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the role of 3-fluoro-3-(5-nitrothiophen-2-yl)propan-1-amine as a versatile intermediate in the synthesis of novel bioactive molecules. The presence of both a nitrothiophene moiety and a fluorine atom in its structure enhances its reactivity and binding affinity, making it a promising candidate for drug discovery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of kinase inhibitors, particularly targeting cancer-related pathways.

In terms of biological activity, preliminary in vitro assays have shown that 3-fluoro-3-(5-nitrothiophen-2-yl)propan-1-amine exhibits moderate inhibitory effects on specific enzymes involved in inflammatory responses. Researchers have utilized computational docking studies to elucidate its binding mode, revealing interactions with key amino acid residues in the active sites of target proteins. These findings suggest potential applications in the treatment of chronic inflammatory diseases.

Further investigations into the compound's pharmacokinetic properties have been conducted using advanced analytical techniques such as LC-MS/MS. A recent pharmacokinetic study indicated favorable absorption and distribution profiles, although further optimization may be required to improve metabolic stability. The compound's ability to cross the blood-brain barrier has also been explored, opening avenues for central nervous system (CNS)-targeted therapies.

From a synthetic chemistry perspective, novel methodologies for the efficient production of 3-fluoro-3-(5-nitrothiophen-2-yl)propan-1-amine have been developed. A 2024 paper in Organic Letters described a streamlined three-step synthesis route with improved yield and purity, addressing previous challenges in scalability. This advancement is particularly significant for industrial-scale production and further pharmacological evaluation.

In conclusion, 3-fluoro-3-(5-nitrothiophen-2-yl)propan-1-amine represents a compound of growing importance in medicinal chemistry research. Its dual functionality as both a building block and a potential therapeutic agent underscores its versatility. Future research directions may include structure-activity relationship (SAR) studies to optimize its biological profile and investigation of its potential in combination therapies. The continued exploration of this compound will likely yield valuable insights for drug development in oncology, inflammation, and CNS disorders.